1'-butyl-2,3'-biquinoline-4'(1'H)-thione

• Molecular Formula: C22H20N2S
• Molecular Weight: 344.5 g/mol
• IUPAC Name: 1-butyl-3-quinolin-2-ylquinoline-4-thione
• InChI: InChI=1S/C22H20N2S/c1-2-3-14-24-15-18(22(25)17-9-5-7-11-21(17)24)20-13-12-16-8-4-6-10-19(16)23-20/h4-13,15H,2-3,14H2,1H3
• InChI Key: BGYWYUFNFCBCCZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C=C(C(=S)C2=CC=CC=C21)C3=NC4=CC=CC=C4C=C3

Description

1'-Butyl-2,3'-biquinoline-4'(1'H)-thione is a nitrogen-containing heterocyclic compound characterized by a fused biquinoline backbone and a thione (-C=S) functional group at the 4' position. Thione-containing compounds are widely studied for their diverse biological activities, including antimicrobial, anticancer, and metal-chelating properties .

Comparison with Similar Compounds

Structural Similarities and Differences

The biquinoline-thione structure distinguishes 1'-butyl-2,3'-biquinoline-4'(1'H)-thione from simpler heterocycles like quinazolines or oxadiazoles. Key comparisons include:

Compound	Core Structure	Substituents	Molecular Weight (g/mol)	Key Functional Groups
1'-Butyl-2,3'-biquinoline-4'(1'H)-thione	Biquinoline	1'-Butyl	~353.48 (hypothetical)	Thione, Biquinoline
1-(2,3-Dimethylphenyl)-2,3-dihydroquinazoline-4(1H)-thione	Quinazoline	2,3-Dimethylphenyl	268.38	Thione, Quinazoline
5-(3,4-Dimethoxyphenyl)-1,3,4-oxadiazole-2(3H)-thione	Oxadiazole	3,4-Dimethoxyphenyl	251.26	Thione, Oxadiazole
COP-63 Polymer	Triazine-disulfide	Disulfide linkages	Variable	Thione/Thiol, Disulfide

Key Observations :

• Rigidity vs.
• Lipophilicity : The butyl group in the target compound may improve membrane permeability compared to smaller substituents (e.g., methyl or methoxy groups) in analogs .

Comparison with Analogues :

• Quinazoline-thiones (e.g., 1-(2,3-dimethylphenyl)-2,3-dihydroquinazoline-4(1H)-thione) may undergo Dimroth rearrangements, altering their reactivity profiles .
• COP-63’s one-pot polymerization highlights the scalability of thione-containing polymers for industrial applications .

Key Insights :

• The biquinoline-thione’s larger structure may enable multitarget interactions, unlike smaller oxadiazoles or quinazolines .
• Thione groups in COP-63 demonstrate utility beyond pharmacology, emphasizing their versatility in environmental applications .

Physicochemical Properties

• FT-IR Signatures : Thione (-C=S) stretching vibrations typically appear near 1100–1119 cm⁻¹, as seen in COP-63 . Similar peaks in the target compound would confirm functional group integrity.
• Solubility : The butyl substituent likely reduces water solubility compared to polar analogues (e.g., methoxy-substituted oxadiazoles) .